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Biomarkers at a Glance

The table below summarizes the primary biomarkers identified in recent clinical and preclinical studies.

. Predictive
Biomarker . . . .
Biomarker Value for Supporting Evidence & Clinical Impact
Category
Response
Transcriptomic Low TTF-1 Negative Strongly associated with poor outcomes on
Expression Predictor sotorasib. Patients with low TTF-1 had mPFS
of 2.8 mo vs 8.1 mo, and mOS of 4.5 mo vs
16.0 mo in high TTF-1 groups [1] [2].
Genomic Co- KEAP1 Negative A key biomarker for primary resistance.
mutation Mutation Predictor Associated with significantly shorter PFS and
OS on sotorasib [1] [3].
Genomic Co- ATM Mutation Differential In one study, patients with ATMWT tumors
mutation Response had longer PFS with sotorasib vs docetaxel,

while those with ATMMUT had numerically
better PFS with docetaxel [1].
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) Predictive
Biomarker ) . . L.
Biomarker Value for Supporting Evidence & Clinical Impact
Category
Response
Protein High RAS- Positive Measured via a proximity ligation assay (PLA).
Functional RAF Predictor Tumors with stronger RAS-RAF interaction
Assay Interaction had higher levels of active RAS signaling and
were more likely to respond to KRAS G12C
inhibitors [4] [5].
Liquid Biopsy Early ctDNA Positive Rapid clearance of KRAS G12C mutational
Clearance Predictor signal from blood after treatment initiation (as

early as 8 days) was linked to significantly
better outcomes [2].

Experimental Protocols for Key Biomarkers

For researchers aiming to validate or utilize these biomarkers, here are the methodologies from key studies.

e TTF-1 Expression Analysis: TTF-1 expression was assessed from baseline tumor tissue samples.

The specific methodology involved immunohistochemistry (IHC) followed by standardized scoring
to classify tumors as having high or low TTF-1 expression levels [1] [2].

¢ RAS-RAF Proximity Ligation Assay (PLA): This protocol measures protein-protein interactions in
formalin-fixed, paraffin-embedded (FFPE) tumor samples [4] [5].

o

[e]

Sample Preparation: FFPE tissue sections are deparaffinized and rehydrated.

Antibody Incubation: Sections are incubated with pairs of primary antibodies raised against
RAS and RAF proteins.

Probe Ligation: Subsequent incubation with PLA probes (secondary antibodies conjugated to
oligonucleotides) occurs. If the two target proteins are in close proximity (<40 nm), the
oligonucleotides can form a closed circle.

Amplification and Detection: The DNA circle is amplified via rolling-circle amplification
and detected with fluorescently labeled oligonucleotides.

Quantification: The resulting fluorescent signals (dots) are counted per cell using
fluorescence microscopy, providing a quantitative measure of RAS-RAF interaction
frequency.

o ctDNA Analysis for KRAS G12C Clearance: This non-invasive approach uses blood samples to
monitor treatment response dynamically [2].
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o Blood Collection: Serial blood draws are performed at baseline and at early on-treatment
timepoints (e.g., day 8, day 21).

o Plasma Separation: Centrifugation is used to isolate plasma from whole blood.

o ctDNA Extraction: Cell-free DNA (cfDNA) is extracted from the plasma.

o Mutation Detection: The presence of the KRAS G12C mutation is quantified using highly
sensitive techniques like digital droplet PCR (ddPCR) or next-generation sequencing (NGS)
panels.

o Clearance Definition: "Clearance" is typically defined as the mutation signal dropping below
the assay's limit of detection in a sample where it was previously detectable.

Signaling Pathways & Resistance Mechanisms

The following diagram illustrates how KRAS G12C inhibitors work and how predictive biomarkers

influence the response pathway, highlighting key resistance mechanisms.
Diagram Title: KRAS G12C Inhibitor Mechanism and Biomarker Impact

The diagram shows that while KRAS G12C inhibitors are designed to lock the mutant protein in its inactive
state and block tumor-promoting signals, the presence of specific biomarkers can indicate inherent
resistance. Biomarkers like KEAP1 mutation and low TTF-1 are associated with alternative survival

pathways that allow cancer cells to bypass the inhibitor's effect.

Interpretation and Clinical Application

For researchers and clinicians, this data suggests a multi-faceted approach to predicting treatment outcomes:

¢ Integrate Multiple Biomarkers: Relying on a single biomarker is insufficient. A combined
assessment, for example, of TTF-1 expression and KEAP1 mutation status, provides a more
robust prediction of patient response to sotorasib and potentially other KRAS G12C inhibitors [1] [2].

e Consider Dynamic Monitoring: The utility of early ctDNA clearance highlights the importance of
incorporating liquid biopsies into clinical trials and practice. This allows for real-time assessment of
treatment efficacy and early identification of non-responders who may benefit from a switch in therapy
[2].

¢ Guide Combination Therapies: Patients with biomarkers predicting poor response (e.g., KEAP1
mutation, low TTF-1) are prime candidates for clinical trials investigating rational combination
therapies upfront, rather than sequential monotherapy [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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